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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive overview of Bis(diethylamino)dimethylsilane, a
versatile organosilicon compound. Due to the limited availability of public data on 1-
Cyanoethyl(diethylamino)dimethylsilane, this guide focuses on the closely related and well-
documented compound, Bis(diethylamino)dimethylsilane (CAS RN: 4669-59-4). This
whitepaper details its chemical and physical properties, outlines common synthesis
methodologies, and explores its applications, particularly in the realms of chemical synthesis
and materials science. This information is intended to serve as a valuable resource for
researchers and professionals in drug development and related scientific fields.

Chemical and Physical Properties

Bis(diethylamino)dimethylsilane is a colorless to light yellow liquid with a characteristic amine-
like odor. It is a member of the aminosilane family, which are known for their utility as silylating
agents and as precursors in the synthesis of silicon-containing materials.
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Property Value Reference
CAS Number 4669-59-4 [1112]
Molecular Formula C10H26N2Si [1][2]
Molecular Weight 202.42 g/mol [11[2]
Appearance C.:ok')rless to light yellow clear 1]
liquid

Boiling Point 193 °C [1]

Density 0.826 g/mL [1]

Flash Point 35°C [1]

N,N,N',N'-Tetraethyl-1,1-

dimethylsilanediamine, N-
Synonyms . o . [1]

[diethylamino(dimethyl)silyl]-N-

ethylethanamine

Synthesis of Bis(diethylamino)dimethylsilane

The synthesis of Bis(diethylamino)dimethylsilane typically involves the reaction of a
dichlorodimethylsilane with diethylamine. Several methodologies have been reported, with
variations in reaction conditions and reagents.

General Experimental Protocol

A common synthetic route involves the dropwise addition of dichlorodimethylsilane to an
excess of diethylamine in an inert solvent, such as hexane, under an inert atmosphere (e.g.,
nitrogen). The reaction is typically carried out at a controlled temperature, often starting at low
temperatures and gradually warming to room temperature or being heated to drive the reaction
to completion. The reaction produces diethylammonium chloride as a byproduct, which
precipitates from the reaction mixture. The product, Bis(diethylamino)dimethylsilane, is then
isolated by filtration to remove the salt, followed by distillation of the filtrate to purify the final
product.
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General Synthesis Workflow for Bis(diethylamino)dimethylsilane

Applications in Research and Development

Bis(diethylamino)dimethylsilane serves as a valuable reagent and building block in various
chemical processes.

 Silylating Agent: It is used to introduce a dimethylsilyl group to various functional groups,
such as alcohols, amines, and thiols. This is a common strategy in organic synthesis for
protecting reactive functional groups during multi-step reaction sequences.

e Precursor to Silicon-Containing Polymers: This compound can be used in the synthesis of
polysiloxanes and other silicon-based polymers. The properties of these polymers can be
tailored by the choice of co-monomers and reaction conditions.
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o Surface Modification: Bis(diethylamino)dimethylsilane can be employed to modify the
surfaces of materials, such as glass or metal oxides. This can alter the surface properties, for
example, by increasing hydrophobicity.

While direct applications in drug development are not extensively documented in publicly
available literature, its role as a silylating agent is highly relevant. Protecting groups are crucial
in the synthesis of complex pharmaceutical molecules.

Safety and Handling

Bis(diethylamino)dimethylsilane is a flammable liquid and vapor.[1] It is also corrosive and can
cause skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should
be stored in a well-ventilated area, away from sources of ignition. It is also sensitive to moisture
and should be handled under an inert atmosphere.

Conclusion

Bis(diethylamino)dimethylsilane is a versatile organosilicon compound with established
applications in chemical synthesis and materials science. Its utility as a silylating agent makes it
a relevant tool for researchers in various fields, including those in drug discovery and
development who require robust methods for the synthesis of complex organic molecules.
While the initially requested compound, 1-Cyanoethyl(diethylamino)dimethylsilane, remains
elusive in the scientific literature, the information provided herein on its close structural analog
offers a valuable and practical alternative for the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: Bis(diethylamino)dimethylsilane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025427#1-cyanoethyl-diethylamino-dimethylsilane-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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